Cas no 1806306-00-2 (Ethyl 3,6-diiodo-2-fluorobenzoate)

• Product Name: Ethyl 3,6-diiodo-2-fluorobenzoate
• CAS No: 1806306-00-2
• MF: C₉H₇FI₂O₂
• MW: 419.958030939102
• CID: 4956209
• Update Time: 2025-07-23

Ethyl 3,6-diiodo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-diiodo-2-fluorobenzoate

• Inchi： 1S/C9H7FI2O2/c1-2-14-9(13)7-5(11)3-4-6(12)8(7)10/h3-4H,2H2,1H3
• InChI Key： XGUBAAUTYKXQOR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1C(=O)OCC)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,6-diiodo-2-fluorobenzoate

Ethyl 3,6-diiodo-2-fluorobenzoate (CAS No. 1806306-00-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3,6-diiodo-2-fluorobenzoate (CAS No. 1806306-00-2) is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of two iodine atoms at the 3rd and 6th positions of the benzene ring and a fluorine substituent at the 2nd position, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The< strong>Ethyl 3,6-diiodo-2-fluorobenzoate molecule exhibits a high degree of functionalization, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The iodine atoms introduce electrophilic centers that can be readily engaged in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental transformations in the construction of complex organic molecules. Additionally, the fluorine atom at the 2-position enhances the lipophilicity and metabolic stability of derived compounds, a desirable feature for many drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases have emerged as a prominent class of therapeutic targets due to their involvement in numerous cellular processes. Ethyl 3,6-diiodo-2-fluorobenzoate has been employed in the synthesis of kinase inhibitors by serving as a key building block for constructing heterocyclic scaffolds. For instance, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which are implicated in cancer and inflammatory diseases.

The utility of Ethyl 3,6-diiodo-2-fluorobenzoate extends beyond kinase inhibition. It has also been utilized in the development of antiviral agents, where its structural features contribute to binding affinity and selectivity against viral enzymes. The presence of both iodine and fluorine atoms allows for fine-tuning of physicochemical properties, enabling the optimization of drug-like characteristics such as solubility, permeability, and bioavailability.

Recent advancements in computational chemistry have further enhanced the application of Ethyl 3,6-diiodo-2-fluorobenzoate in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with enhanced binding interactions to biological targets. These studies often involve virtual screening and docking simulations to identify lead compounds with high affinity and selectivity. The structural versatility of Ethyl 3,6-diiodo-2-fluorobenzoate makes it an ideal candidate for such computational approaches.

The synthesis of Ethyl 3,6-diiodo-2-fluorobenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from commercially available benzoic acid derivatives. The introduction of fluorine and iodine substituents necessitates the use of specialized reagents and conditions to achieve regioselectivity and minimize side reactions. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes for this valuable intermediate.

In conclusion, Ethyl 3,6-diiodo-2-fluorobenzoate (CAS No. 1806306-00-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for constructing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, Ethyl 3,6-diiodo-2-fluorobenzoate is poised to remain a cornerstone in the synthesis of innovative drug candidates.